![molecular formula C22H36N2O3 B4069672 N-(2,4-dimethoxybenzyl)-3-[1-(3-methylbutyl)-3-piperidinyl]propanamide](/img/structure/B4069672.png)
N-(2,4-dimethoxybenzyl)-3-[1-(3-methylbutyl)-3-piperidinyl]propanamide
Overview
Description
N-(2,4-dimethoxybenzyl)-3-[1-(3-methylbutyl)-3-piperidinyl]propanamide is a synthetic compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as DIBP and has a molecular weight of 411.6 g/mol. DIBP is a member of the piperidine class of compounds and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of DIBP is not fully understood, but it is believed to act as a modulator of neurotransmitter release. Specifically, DIBP has been shown to inhibit the release of dopamine and other neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DIBP has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of neuronal activity, and the potential for use in the treatment of neurological disorders. Additionally, DIBP has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using DIBP in lab experiments is its well-documented synthesis method and extensive scientific research on its properties and effects. However, one limitation is that DIBP has not been extensively studied in clinical trials and its potential therapeutic applications are still being explored.
Future Directions
There are several potential future directions for the study of DIBP. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and epilepsy. Additionally, further research is needed to fully understand the mechanism of action of DIBP and its effects on neurotransmitter release. Finally, the potential for DIBP to be used in combination with other drugs for enhanced therapeutic effects should be explored.
Scientific Research Applications
DIBP has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have a range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of neuronal activity. DIBP has also been studied for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and epilepsy.
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(3-methylbutyl)piperidin-3-yl]propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H36N2O3/c1-17(2)11-13-24-12-5-6-18(16-24)7-10-22(25)23-15-19-8-9-20(26-3)14-21(19)27-4/h8-9,14,17-18H,5-7,10-13,15-16H2,1-4H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZHUFVWKTLVMCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1CCCC(C1)CCC(=O)NCC2=C(C=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H36N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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